Cas no 61467-57-0 (2H-1-Benzopyran-6-carboxylic acid, 7-(acetyloxy)-2-oxo-, methyl ester)

• Product name: 2H-1-Benzopyran-6-carboxylic acid, 7-(acetyloxy)-2-oxo-, methyl ester
• CAS No: 61467-57-0
• MF: C₁₃H₁₀O₆
• MW: 262.214904308319
• CID: 478237
• PubChem ID: 71395586

2H-1-Benzopyran-6-carboxylic acid, 7-(acetyloxy)-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-6-carboxylic acid, 7-(acetyloxy)-2-oxo-, methyl ester
• 7-Acetyloxy-2-oxo-2H-1-benzopyran-6-carboxylic acid methyl ester
• methyl 7-acetyloxy-2-oxochromene-6-carboxylate
• 61467-57-0
• DTXSID40817194
• Methyl 7-(acetyloxy)-2-oxo-2H-1-benzopyran-6-carboxylate

• Inchi： InChI=1S/C13H10O6/c1-7(14)18-11-6-10-8(3-4-12(15)19-10)5-9(11)13(16)17-2/h3-6H,1-2H3
• InChI Key： SCFJODQVGAGBDE-UHFFFAOYSA-N
• SMILES： CC(=O)OC1=C(C=C2C=CC(=O)OC2=C1)C(=O)OC

Computed Properties

• Exact Mass: 262.0477
• Monoisotopic Mass: 262.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9Ų
• XLogP3: 1.5

Experimental Properties

• PSA: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives